Loxoprofen active metabolite

• CAS RN: 83648-76-4
• Molecular Formula: C15H20O3
• Molecular Weight: 248.32 g/mol
• IUPAC Name: (2S)-2-[4-[[(1R,2S)-2-hydroxycyclopentyl]methyl]phenyl]propanoic acid
• InChI: InChI=1S/C15H20O3/c1-10(15(17)18)12-7-5-11(6-8-12)9-13-3-2-4-14(13)16/h5-8,10,13-14,16H,2-4,9H2,1H3,(H,17,18)/t10-,13+,14-/m0/s1
• InChI Key: SHAHPWSYJFYMRX-GDLCADMTSA-N
• Isomeric SMILES: C[C@@H](C1=CC=C(C=C1)C[C@H]2CCC[C@@H]2O)C(=O)O
• SMILES: CC(C1=CC=C(C=C1)CC2CCCC2O)C(=O)O

Description

(2S)-2-(4-{[(1R,2S)-2-hydroxycyclopentyl]methyl}phenyl)propanoic acid is a monocarboxylic acid that is propionic acid in which one of the hydrogens at position 2 is substituted by a 4-[(2-hydroxycyclopentyl)methyl]phenyl group (the 2S,1'R,2'S-stereoisomer. The active metabolite of loxoprofen. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor, an antipyretic, a xenobiotic metabolite, a human metabolite and a drug metabolite. It is a monocarboxylic acid and a member of cyclopentanols. It derives from a propionic acid and a loxoprofen.

Scientific Research Applications

Analgesic Efficacy in Various Conditions

Loxoprofen, a nonsteroidal anti-inflammatory drug (NSAID), has been extensively studied for its analgesic efficacy in various conditions. Clinical trials have demonstrated its effectiveness in treating myalgia, with a notable study showing that a loxoprofen hydrogel transdermal patch (LOX-T) is non-inferior in efficacy compared to oral loxoprofen (LOX-O), providing an alternative with better compliance and a lower risk-benefit ratio (Zhao et al., 2019). Similar findings were reported in patients with ankylosing spondylitis, where a loxoprofen sodium hydrogel patch (LX-P) was found to be non-inferior to the oral form (LX-T) and had fewer gastrointestinal adverse events, highlighting its therapeutic potential in inflammatory conditions (Fan et al., 2016).

Efficacy in Postoperative Pain Management

The utility of loxoprofen in postoperative pain management has also been a focus of research. For instance, its effectiveness in alleviating pain after uterine artery embolization has been noted, with patients experiencing significant pain reduction and improved comfort (Jin et al., 2017). Another study on minor acute traumatic limb injuries revealed that loxoprofen sodium topical patch (LX-P) has comparable efficacy to oral loxoprofen (LX-T) but with a better safety profile, emphasizing its potential in treating posttraumatic injury pain (Fujiki et al., 2019).

Comparative Efficacy with Other NSAIDs

Comparative studies have also shed light on the relative efficacy and safety of loxoprofen compared to other NSAIDs. In the context of osteoarthritis, loxoprofen has shown strong analgesic and anti-inflammatory properties with low side effects and good tolerance, comparable to other widely used NSAIDs (Sheng, 2000).